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Introduction

Thiobencarb, a member of the thiocarbamate class of herbicides, is a selective, pre-emergent,
and early post-emergent herbicide. It is primarily utilized in agriculture to control annual grasses
and some broadleaf weeds, particularly in rice cultivation. This technical guide provides a
comprehensive overview of the fundamental chemical and physical properties of Thiobencarb,
detailed experimental protocols for their determination based on internationally recognized
guidelines, and a visualization of its mechanism of action.

Chemical Identity and Properties

Thiobencarb is chemically known as S-[(4-chlorophenyl)methyl] N,N-diethylcarbamothioate.[1]
Its identity is well-established with a specific CAS Registry Number.
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Property Value Reference(s)
S-[(4-chlorophenyl)methyl

UPAC Name N,[l\(l-diethylcparbai)othioz:ti i)

CAS Number 28249-77-6 [1]

Molecular Formula C12H16CINOS

Molecular Weight 257.78 g/mol

Canonical SMILES

CCN(CC)C(=0)SCC1=CC=C(
c=c1)cl

InChlKey

QHTQREMOGMZHJV-
UHFFFAOYSA-N

Physicochemical Properties

The physical and chemical properties of Thiobencarb are crucial for understanding its

environmental fate, behavior, and biological activity. These properties have been determined

through various experimental and computational methods.
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Temperature
Property Value °C) Pressure Reference(s)
Pale yellow to
Physical State brownish-yellow Ambient Atmospheric
liquid
Melting Point 3.3°C N/A Atmospheric
Boiling Point 126-129 °C N/A 0.008 mmHg
Water Solubility 28.0 mg/L 25 N/A
30 mg/L 22 N/A
Vapor Pressure 22x10> mmHg 25 N/A
2.39 mPa 20 N/A
Henry's Law 2.7 x 1077
25 N/A
Constant atm-m3/mol
3.68 x 102
25 N/A
Pa-m3/mol
Log Kow
(Octanol-Water
N 3.40 N/A N/A
Partition
Coefficient)
, 1.145-1.180
Density 20 N/A
g/cm3
1.16 g/mL N/A N/A

Experimental Protocols

The determination of the physicochemical properties of chemical substances like Thiobencarb

follows standardized and validated methodologies to ensure accuracy and reproducibility. The

Organisation for Economic Co-operation and Development (OECD) Guidelines for the Testing

of Chemicals are the internationally recognized standard for such determinations.
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Melting Point/Melting Range (OECD Guideline 102)

The melting point of Thiobencarb is determined using methods such as the capillary tube
method, hot-stage apparatus, or differential scanning calorimetry (DSC).

General Procedure (Capillary Method):

A small, powdered sample of Thiobencarb is packed into a capillary tube, which is sealed at
one end.

e The capillary tube is placed in a heating apparatus (e.g., a melting point apparatus with a
heated block or an oil bath).

e The temperature is raised at a slow, controlled rate.

e The temperatures at which the substance begins to melt and at which it is completely molten
are recorded as the melting range.

Boiling Point (OECD Guideline 103)

The boiling point of Thiobencarb is determined at a reduced pressure due to its high boiling
point at atmospheric pressure. Methods include ebulliometry, dynamic methods (e.g., using a
Cottrell pump), and distillation methods.

General Procedure (Dynamic Method):
» The vapor pressure of the substance is measured at different temperatures.

e The boiling point at a specific pressure is the temperature at which the vapor pressure
equals the applied pressure.

e The boiling point at standard atmospheric pressure can be extrapolated from the vapor
pressure-temperature curve.

Water Solubility (OECD Guideline 105)

The flask method is generally employed for substances with solubilities above 10-2 g/L, making
it suitable for Thiobencarb.
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General Procedure (Flask Method):

An excess amount of Thiobencarb is added to a flask containing purified water.
The flask is agitated at a constant temperature for a sufficient period to reach equilibrium.
The solution is then centrifuged or filtered to remove undissolved substance.

The concentration of Thiobencarb in the aqueous phase is determined by a suitable
analytical method, such as High-Performance Liquid Chromatography (HPLC) or Gas
Chromatography (GC).

Vapor Pressure (OECD Guideline 104)

Given the low vapor pressure of Thiobencarb, methods such as the gas saturation method or

effusion methods are appropriate.

General Procedure (Gas Saturation Method):

A stream of an inert gas (e.g., nitrogen) is passed through or over the surface of a sample of
Thiobencarb at a known, constant temperature and flow rate.

The gas becomes saturated with the vapor of the substance.

The amount of substance transported by the gas is determined by trapping the vapor and
analyzing it.

The vapor pressure is calculated from the amount of substance transported and the volume
of gas passed.

Henry's Law Constant

The Henry's Law constant for Thiobencarb can be estimated from its vapor pressure and

water solubility. It can also be determined experimentally using methods such as the batch air

stripping method.

Estimation Method: Henry's Law Constant (H) can be calculated using the following formula: H
=P /S where:
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e P s the vapor pressure of the substance.

e Sis the water solubility of the substance.

Mechanism of Action: Inhibition of Very-Long-Chain
Fatty Acid Elongase

Thiobencarb's herbicidal activity stems from its ability to inhibit the biosynthesis of very-long-
chain fatty acids (VLCFAS) in susceptible plants. Thiobencarb itself is a pro-herbicide and is
metabolized in plants to its active forms, thiobencarb sulfoxide and thiobencarb sulfone.
These active metabolites potently inhibit the enzyme Very-Long-Chain Fatty Acid Elongase
(VLCFAE). This inhibition disrupts the formation of essential lipids required for various cellular
functions, including the formation of cuticular waxes and cell membranes, ultimately leading to
the death of the weed.

Click to download full resolution via product page

Caption: Mechanism of action of Thiobencarb.

Experimental Workflow for Determining
Physicochemical Properties

The general workflow for the experimental determination of the key physicochemical properties
of Thiobencarb involves a series of standardized steps to ensure data quality and regulatory

compliance.
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Caption: General experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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